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Compound of Interest

Compound Name: 3-Methylanisole-d3

Cat. No.: B1623758 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

specialized chemical reagents is paramount. This guide provides essential, immediate safety

and logistical information for the operational use and disposal of 3-Methylanisole-d3, a

deuterated aromatic ether. Adherence to these procedures is critical to ensure personal safety

and maintain the integrity of the compound.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Methylanisole is a flammable liquid and vapor that can cause irritation to the eyes, skin, and

respiratory tract.[1][2][3] While specific toxicity data for the deuterated form (d3) is not readily

available, it should be handled with the same precautions as its non-deuterated counterpart.

The primary hazards include flammability and potential for causing central nervous system

depression if ingested in large amounts.[1]
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Property Value Source

CAS Number 100-84-5 (non-deuterated) [1][2][3][4]

Molecular Formula C8H7D3O N/A

Molecular Weight 125.19 g/mol (d3) N/A

Boiling Point
175-176 °C / 347-348.8 °F @

760 mmHg (non-deuterated)
[4]

Flash Point
54 °C / 129.2 °F (non-

deuterated)
[1][4]

Appearance Clear, very slight yellow liquid [1]

Recommended Personal Protective Equipment (PPE)
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PPE Category Item
Specifications and
Rationale

Eye and Face Protection
Safety Goggles with Side

Shields

Must conform to EN 166 (EU)

or NIOSH (US) standards to

protect against chemical

splashes.[2]

Face Shield

Recommended when handling

larger quantities or when there

is a significant splash risk.[5][6]

Hand Protection Nitrile Gloves

Provides good resistance

against a range of chemicals.

[7][8] Household latex gloves

are not suitable.[7][8] Always

inspect gloves for tears or

punctures before use.

Body Protection Flame-Resistant Lab Coat

To be worn over personal

clothing, fully buttoned, to

protect against splashes and

fire hazards.

Chemical-Resistant Apron

Recommended for additional

protection when handling

larger volumes.

Respiratory Protection Chemical Fume Hood

All handling of 3-

Methylanisole-d3 should be

conducted in a well-ventilated

area, preferably within a

chemical fume hood to

minimize inhalation of vapors.

[1][3]
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Respirator

If exposure limits are exceeded

or if irritation is experienced, a

full-face respirator with

appropriate cartridges should

be used.[2][5]

Operational and Disposal Plans
Experimental Workflow

The following diagram outlines the standard workflow for handling 3-Methylanisole-d3 in a

laboratory setting.
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Experimental Workflow for 3-Methylanisole-d3

Preparation

Handling

Cleanup & Disposal

Don PPE

Prepare Fume Hood

Assemble Equipment

Dispense Chemical

Perform Experiment

Quench Reaction

Segregate Waste

Decontaminate

Doff PPE

End

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps for safely handling 3-Methylanisole-d3.
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Step-by-Step Handling Procedures

Preparation:

Ensure all necessary PPE is available and in good condition.

Prepare the work area within a certified chemical fume hood.

Ground and bond containers when transferring the material to prevent static discharge.[1]

[2] Use spark-proof tools and explosion-proof equipment.[1][4]

For deuterated compounds, it is crucial to use dried glassware and handle under an inert

atmosphere (e.g., nitrogen or argon) to prevent H/D exchange with atmospheric moisture.

[9] Store in a tightly sealed container to prevent moisture ingress.[10]

Handling:

Dispense the required amount of 3-Methylanisole-d3 carefully, avoiding splashes.

Keep the container tightly closed when not in use.[1][2]

Avoid contact with skin, eyes, and clothing.[1]

Do not eat, drink, or smoke in the handling area.[2]

Accidental Release Measures:

In case of a spill, remove all sources of ignition.[1][4]

Ventilate the area.

Use a spark-proof tool to contain and clean up the spill with an inert absorbent material

(e.g., sand, silica gel).[4]

Place the absorbed material into a suitable, labeled container for disposal.

Disposal Plan
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Waste Segregation: All waste contaminated with 3-Methylanisole-d3, including empty

containers, contaminated PPE, and spill cleanup materials, must be segregated as

hazardous chemical waste.

Container Labeling: Waste containers must be clearly labeled with the chemical name and

associated hazards.

Disposal Method: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[4] Do not dispose of down the drain.

[11] Empty containers retain product residue and can be dangerous.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1623758#personal-protective-equipment-for-
handling-3-methylanisole-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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